Pericosine A

• Molecular Formula: C8H11ClO5
• Molecular Weight: 222.62 g/mol
• InChI: InChI=1S/C8H11ClO5/c1-14-8(13)3-2-4(10)6(11)7(12)5(3)9/h2,4-7,10-12H,1H3/t4-,5+,6-,7+/m1/s1
• InChIKey: AEDMWQPFIPNFCS-UCROKIRRSA-N

Pericosine A: Marine Carbasugar Antitumor Agent

Pericosine A (CAS 200335-68-8) is a marine-derived carbasugar metabolite, first isolated from the fungus Periconia byssoides, which is associated with the sea hare Aplysia kurodai [1]. It possesses a rare hybrid shikimate–polyketide framework that distinguishes it from common terrestrial natural products [1]. The compound is characterized by its ability to inhibit both the epidermal growth factor receptor (EGFR) tyrosine kinase and human topoisomerase II, suggesting a multi-target anticancer mechanism [1]. Natural Pericosine A exists as an enantiomeric mixture, with a reported (+)- to (-)-enantiomer ratio of approximately 68:32 [2].

Cell models Carbasugar probe for cytotoxicity endpoint review across multiple cancer cell lines

Pathway Dual EGFR/topoisomerase II inhibition study context

Chiral Chiral-dependent glycosidase inhibition assay fit; enantiomeric composition may vary

• [1] Rajkovic J, et al. Pericosine A as a Marine-Derived Anticancer Agent: Molecular Targets, Bioactivity and Therapeutic Potential Through EGFR and Topoisomerase II Inhibition. J Biochem Mol Toxicol. 2025;39(11):e70566. View Source
• [2] Usami Y, et al. Enantiomeric composition of natural pericosine A derived from Periconia byssoides and α-glycosidase inhibitory activity of (-)-enantiomer. Chirality. 2022;34(10):1320-1327. View Source

Pericosine A: Irreplaceability vs. Analogues

Pericosine A cannot be trivially substituted with its in-class analogs (e.g., Pericosine B, 6-halo derivatives) due to its unique, highly potent multi-target profile and distinct enantiomer-specific activities. While other pericosines and synthetic congeners may exhibit some degree of cytotoxicity, Pericosine A demonstrates substantially greater potency against tumor cell lines [1] and is the only member of its family with documented significant in vivo antitumor activity in a P388 leukemia mouse model [2]. Furthermore, the natural compound's activity against glycosidases is entirely enantiomer-dependent, with only the (-)-enantiomer showing inhibition, whereas the (+)-enantiomer is inactive [3]. This stereospecificity, coupled with its dual inhibition of EGFR and topoisomerase II, means that switching to a seemingly similar analog will likely result in a complete loss of these specific and validated biological effects.

Analogues B–E

Reported cytotoxicity decreases sharply across the series; substitution may compromise endpoint sensitivity

Natural enantiomer mix

Batch ratio of (+)/(−)-enantiomers varies; glycosidase inhibition results may not transfer

6-Halo derivatives

Altered halogen substitution can shift target selectivity and cytotoxic profile, requiring validation

• [1] Yamada T, et al. Pericosines, antitumour metabolites from the sea hare-derived fungus Periconia byssoides. Structures and biological activities. Org Biomol Chem. 2007;5(24):3979-86. View Source
• [2] Rajkovic J, et al. Pericosine A as a Marine-Derived Anticancer Agent: Molecular Targets, Bioactivity and Therapeutic Potential Through EGFR and Topoisomerase II Inhibition. J Biochem Mol Toxicol. 2025;39(11):e70566. View Source
• [3] Usami Y, et al. Enantiomeric composition of natural pericosine A derived from Periconia byssoides and α-glycosidase inhibitory activity of (-)-enantiomer. Chirality. 2022;34(10):1320-1327. View Source

Pericosine A: Comparative Evidence Profiles

Cytotoxic Potency vs. Pericosine B-E in P388 Cells

Pericosine A exhibits significantly higher cytotoxic potency against murine P388 leukemia cells compared to its closest natural analogs, Pericosines B, C, D, and E [1]. This head-to-head comparison, using identical assay conditions, demonstrates that Pericosine A is the most potent cytotoxic agent within this family of metabolites.

Cytotoxicity vs. B–E

Head-to-head

Pericosine A ED50 0.1 µg/mL
vs B 4.0, C 10.5, D 3.0, E 15.5 µg/mL

Reported cell-model response ranking; supports highest-activity scaffold selection

P388 murine leukemia cell line

Evidence Dimension	Cytotoxicity (ED50) against murine P388 cell line
Target Compound Data	ED50 = 0.1 μg/mL
Comparator Or Baseline	Pericosine B: ED50 = 4.0 μg/mL; Pericosine C: ED50 = 10.5 μg/mL; Pericosine D: ED50 = 3.0 μg/mL; Pericosine E: ED50 = 15.5 μg/mL
Quantified Difference	Pericosine A is 40-fold more potent than Pericosine B and 155-fold more potent than Pericosine E.
Conditions	In vitro cytotoxicity assay against murine P388 lymphocytic leukemia cell line [1].

Why This Matters

For research requiring the most potent and validated cytotoxic agent within the pericosine family, Pericosine A is the essential choice; substituting with a less potent analog would compromise assay sensitivity and experimental outcomes.

• [1] Yamada T, et al. Pericosines, antitumour metabolites from the sea hare-derived fungus Periconia byssoides. Structures and biological activities. Org Biomol Chem. 2007;5(24):3979-86. Table 1. View Source

Enantiomer-Specific Glycosidase Inhibition

The enantiomers of Pericosine A exhibit a stark divergence in their glycosidase inhibitory activity [1]. While the natural compound is a mixture, the purified (-)-enantiomer demonstrates specific and measurable inhibition of α-glucosidase and β-galactosidase, whereas the (+)-enantiomer is completely inactive against a panel of five glycosidases [1].

Enantiomer Glycosidase

Head-to-head

(-)-Pericosine A IC50 2.25 mM (α-Glu), 5.38 mM (β-Gal)
(+)-enantiomer inactive

Enantiomer-specific assay-response context; batch chiral composition critical

Natural ratio ~68:32 (+)/(−), varies per batch

Evidence Dimension	Inhibitory activity against α-glucosidase
Target Compound Data	IC50 = 2.25 mM
Comparator Or Baseline	(+)-Pericosine A: IC50 > Not active
Quantified Difference	The (-)-enantiomer is active (IC50 = 2.25 mM) while the (+)-enantiomer is completely inactive.
Conditions	In vitro enzyme inhibition assay against α-glucosidase [1].

Why This Matters

This evidence proves that stereochemistry is critical for glycosidase-targeting applications. Procurement of a racemic mixture or the wrong enantiomer will yield no activity in this context, making enantiopure or defined-ratio material essential for reproducible research.

• [1] Usami Y, et al. Enantiomeric composition of natural pericosine A derived from Periconia byssoides and α-glycosidase inhibitory activity of (-)-enantiomer. Chirality. 2022;34(10):1320-1327. View Source

In Vivo Efficacy in P388 Leukemia Model

Among the pericosine family, only Pericosine A has been reported to demonstrate significant in vivo antitumor activity [1]. This key differentiator establishes Pericosine A as the lead candidate for translational studies, with a proven effect on survival in a preclinical disease model, unlike its in-class analogs which lack such validation [1].

In Vivo P388 Model

Context-dependent

25 mg/kg increased survival in mouse xenograft

In vivo model-response context; not reported for analogues B–E

Quantified survival metrics not fully detailed

Evidence Dimension	In vivo antitumor efficacy in P388 mouse xenograft model
Target Compound Data	Increases survival when administered at 25 mg/kg .
Comparator Or Baseline	Other Pericosines (B, C, D, E): No reported in vivo activity.
Quantified Difference	Qualitative difference: Present (in vivo activity) vs. Absent (no reported in vivo activity).
Conditions	P388 mouse xenograft model; administration at 25 mg/kg .

Why This Matters

For research programs requiring a compound with a validated in vivo pharmacodynamic effect, Pericosine A is the only viable option within its structural class, reducing the risk of investing in an analog that may fail to translate in vitro activity to an animal model.

• [1] Rajkovic J, et al. Pericosine A as a Marine-Derived Anticancer Agent: Molecular Targets, Bioactivity and Therapeutic Potential Through EGFR and Topoisomerase II Inhibition. J Biochem Mol Toxicol. 2025;39(11):e70566. View Source

Synthesis Yield vs. Earlier Routes

The antitumor activity of Pericosine A is dependent on the halogen substituent at the 6-position. A direct comparison of synthetic 6-halo-substituted derivatives shows that the natural 6-chloro compound (Pericosine A) and the 6-bromo analog exhibit similar, moderate cytotoxicity, while the 6-fluoro analog is significantly less active [1].

Synthesis Yield

Head-to-head

11.7% overall yield
20-fold improvement vs earlier route

Procurement scalability context; supports synthetic supply feasibility

From (-)-quinic acid

Evidence Dimension	Antitumor activity against P388, L1210, and HL-60 cell lines
Target Compound Data	Moderate cytotoxicity (similar to 6-bromo congener).
Comparator Or Baseline	6-Fluoro-Pericosine A: Less active than Pericosine A.
Quantified Difference	Qualitative difference: Pericosine A (and 6-bromo) > 6-fluoro.
Conditions	In vitro antitumor assay against three tumor cell lines (P388, L1210, HL-60) [1].

Why This Matters

This SAR data demonstrates that the 6-chloro moiety of natural Pericosine A is essential for its full cytotoxic potential. Substitution with a fluorine atom at this position leads to a marked loss of activity, guiding synthetic chemistry efforts and compound selection.

• [1] Usami Y, et al. Synthesis of 6-Halo-Substituted Pericosine A and an Evaluation of Their Antitumor and Antiglycosidase Activities. Mar Drugs. 2022;20(7):438. View Source

Broad-Spectrum Cytotoxicity: Quantified Potency Across a Panel of Human Cancer Cell Lines

Pericosine A demonstrates a broad spectrum of growth inhibition across a diverse panel of human cancer cell lines, with quantified GI50 values ranging from sub-micromolar to low micromolar . This establishes a baseline of activity against clinically relevant cancer types for which procurement of Pericosine A is justified.

Evidence Dimension	Growth inhibition (GI50) against a panel of human cancer cell lines
Target Compound Data	GI50 range = 0.05 - 24.55 µM
Comparator Or Baseline	No specific comparator provided; data represents intrinsic compound potency.
Quantified Difference	N/A
Conditions	In vitro growth inhibition assay against breast, colon, lung, ovary, stomach, and prostate cancer cell lines .

Why This Matters

This data provides a quantifiable benchmark for expected potency across multiple cancer indications, allowing researchers to select the most appropriate model systems for their studies and to benchmark against other compounds of interest.

Pericosine A: Application Scenarios

Anticancer Lead Optimization

Given its unique dual inhibition of EGFR and topoisomerase II [1] and superior potency among its in-class analogs [2], Pericosine A is the optimal starting point for medicinal chemistry campaigns focused on developing novel multi-target anticancer agents. Its validated in vivo activity further supports its use as a lead scaffold for preclinical optimization.

Enantiomer-Specific Mechanism Research

The clear, quantifiable difference in glycosidase inhibition between the (+)- and (-)-enantiomers of Pericosine A [1] makes it an essential reference standard for studies investigating stereospecific enzyme interactions. It is particularly valuable for assays requiring a well-characterized, selective α-glucosidase inhibitor.

Multi-Target Kinase & Topoisomerase Research

With its well-defined, broad-spectrum cytotoxicity profile (GI50 range of 0.05 - 24.55 µM across multiple human cancer cell lines) [1], Pericosine A serves as a reliable positive control for screening new marine-derived extracts or carbasugar libraries. Its activity against P388 leukemia cells (ED50 = 0.1 μg/mL) [2] provides a robust benchmark for comparative bioassays.

Chemoreactive Natural Products & Resistance Mechanisms

The comparative data demonstrating that the 6-chloro substituent is critical for activity (Pericosine A and 6-bromo analog are active, while 6-fluoro is less active) [1] positions Pericosine A as a key tool compound for SAR studies aimed at optimizing the carbasugar scaffold for enhanced potency and selectivity.

Application

Selection Property

Validation Focus

Cancer cell-model lead optimization

Cytotoxicity endpoint ranking

Confirm SAR using Pericosine A as core scaffold

Enantiomer-specific glycosidase studies

Chiral composition analysis

Batch-specific enantiomeric ratio and assay response

Multi-target kinase & topoisomerase research

Dual EGFR/topoisomerase II inhibition profile

Parallel target engagement assays

Chemoreactive natural product studies

SN2′ reactivity with nucleophilic toxins

Attenuation of antifungal agent effects

• [1] Rajkovic J, et al. Pericosine A as a Marine-Derived Anticancer Agent: Molecular Targets, Bioactivity and Therapeutic Potential Through EGFR and Topoisomerase II Inhibition. J Biochem Mol Toxicol. 2025;39(11):e70566. View Source
• [2] Yamada T, et al. Pericosines, antitumour metabolites from the sea hare-derived fungus Periconia byssoides. Structures and biological activities. Org Biomol Chem. 2007;5(24):3979-86. View Source
• [3] Usami Y, et al. Enantiomeric composition of natural pericosine A derived from Periconia byssoides and α-glycosidase inhibitory activity of (-)-enantiomer. Chirality. 2022;34(10):1320-1327. View Source
• [4] Usami Y, et al. Synthesis of 6-Halo-Substituted Pericosine A and an Evaluation of Their Antitumor and Antiglycosidase Activities. Mar Drugs. 2022;20(7):438. View Source